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Compound of Interest

Compound Name: Eugenol acetate-d3

Cat. No.: B12363930

Essential Safety and Handling Guide for Eugenol
Acetate-d3

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Eugenol acetate-d3. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals in a laboratory setting.

Chemical Identifier:

e Product Name: Eugenol Acetate-d3

e Synonyms: Acetyleugenol-d3, (2-methoxy-4-prop-2-enylphenyl) acetate-d3
e CAS Number: 93-28-7 (for non-deuterated form)

Hazard Identification and Precautionary Statements: Eugenol acetate is classified as harmful if
swallowed and causes skin irritation.[1][2][3][4] It may also cause an allergic skin reaction.[5]

o H302: Harmful if swallowed.[1][2][5]
e H315: Causes skin irritation.[1][2]

e H317: May cause an allergic skin reaction.[5]
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P261: Avoid breathing mist, vapors, or spray.[2][5]

P264: Wash skin thoroughly after handling.[2][3][5]

P270: Do not eat, drink, or smoke when using this product.[2][3][5]

P280: Wear protective gloves, protective clothing, and eye/face protection.[2][5]

Quantitative Data Summary

Property Value Source
Molecular Formula C12H11D303 N/A

] 209.26 g/mol (calculated for
Molecular Weight N/A

d3)

Boiling Point 164°C / 13 mmHg [2]
Melting/Freezing Point 26°C (Freezing point) [3][4]
Acute Toxicity, Oral (ATE) 1670 mg/kg [6]

Operational Plan: Safe Handling Protocol

1. Engineering Controls:

e Work in a well-ventilated area.[7] Use a chemical fume hood for all procedures involving
Eugenol acetate-d3 to minimize inhalation exposure.

o Ensure an eyewash station and safety shower are readily accessible.[3]
2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection, conforming to EN 166 (EU) or NIOSH (US) standards.[1][2][3] A face shield may
be appropriate for larger quantities or when there is a significant splash hazard.[1]

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[1][2] Gloves must be
inspected before use and disposed of properly after handling the material.[1]
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o Body Protection: A laboratory coat is mandatory.[3] For larger scale operations, a complete
suit protecting against chemicals should be worn.[1]

o Footwear: Closed-toed shoes must be worn in the laboratory.[3]
3. Handling Procedures:

e Avoid all personal contact, including inhalation.[7]

e Wash hands thoroughly after handling the chemical.[1][2][3]

e Do not eat, drink, or smoke in the laboratory.[2][3][5]

+ Keep the container tightly closed when not in use.[1]
Emergency Procedures

1. First Aid Measures:

« If Swallowed: Do NOT induce vomiting.[3] Rinse mouth with water and call a poison center or
doctor immediately.[2][3]

« If on Skin: Immediately remove contaminated clothing.[3] Wash the affected area with plenty
of soap and water for at least 15 minutes.[3] If skin irritation or a rash occurs, seek medical
attention.[2][5]

 If in Eyes: Immediately flush eyes with running water for at least 15 minutes, keeping eyelids
open.[3] Remove contact lenses if present and easy to do. Seek immediate medical
attention.[3]

« If Inhaled: Move the person to fresh air.[1][3] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[1][3] Seek medical attention.[1]

2. Spill Response:
o Evacuate personnel from the spill area.

» Wear appropriate PPE, including respiratory protection if necessary.
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e Absorb the spill with an inert material such as sand, earth, or vermiculite.[7]

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[1][2]

e Do not let the product enter drains.[1][2]

Disposal Plan

» Waste Disposal: Dispose of Eugenol acetate-d3 and any contaminated materials as
hazardous waste.[1] All waste must be disposed of in accordance with local, regional, and
national regulations.[4]

o Container Disposal: Do not reuse empty containers. Triple rinse containers (or equivalent)
before offering for recycling or reconditioning.[2] Contaminated packaging should be
disposed of as unused product.[1]

Visual Safety Workflows
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Caption: Workflow for the safe handling of Eugenol acetate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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